Cas no 92464-82-9 (1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene)

• Product Name: 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene
• CAS No: 92464-82-9
• MF: C₂₉H₃₂O
• MW: 396.563788414001
• CID: 5733552
• Update Time: 2025-11-02

1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene Chemical and Physical Properties

Names and Identifiers

• 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene

• Inchi： 1S/C29H32O/c1-24(2)14-13-15-25(3)22-23-30-29(26-16-7-4-8-17-26,27-18-9-5-10-19-27)28-20-11-6-12-21-28/h4-12,14,16-22H,13,15,23H2,1-3H3/b25-22+
• InChI Key： CAKIRMJFMQSWHE-YYDJUVGSSA-N
• SMILES： C(C1=CC=CC=C1)(C1=CC=CC=C1)(C1=CC=CC=C1)OC/C=C(\C)/CC/C=C(\C)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene

Recent Advances in the Study of 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene (CAS: 92464-82-9)

The compound 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene (CAS: 92464-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential impact on drug development.

One of the key areas of investigation has been the synthesis and structural modification of 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its further application in biological studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized product. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

In terms of biological activity, recent studies have demonstrated that 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene exhibits potent anti-inflammatory and anticancer properties. In vitro assays have shown that the compound can effectively inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies suggest that its anticancer activity may be mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways. Additionally, the compound has shown promise in reducing inflammation in animal models, making it a potential candidate for the treatment of inflammatory diseases.

Another noteworthy aspect of the research on 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene is its potential application in drug delivery systems. Due to its unique chemical structure, the compound can be functionalized to enhance its solubility and bioavailability. Recent studies have explored its use as a carrier for targeted drug delivery, particularly in the context of cancer therapy. Preliminary results indicate that the compound can effectively deliver chemotherapeutic agents to tumor sites while minimizing off-target effects, thereby improving therapeutic efficacy and reducing side effects.

Despite these promising findings, several challenges remain to be addressed. For instance, the long-term safety and toxicity profile of 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene need to be thoroughly investigated. Additionally, further studies are required to optimize its pharmacokinetic properties and evaluate its efficacy in clinical settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these challenges and fully realize the therapeutic potential of this compound.

In conclusion, 1,1',1''-(2E)-3,7-dimethyl-2,6-octadien-1-yloxymethylidynetris-benzene (CAS: 92464-82-9) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer activities. Recent advances in its synthesis, biological evaluation, and potential applications in drug delivery highlight its versatility and therapeutic potential. Continued research in this area is expected to provide valuable insights and pave the way for the development of novel therapeutics based on this compound.